Cas no 2097943-36-5 (2-(4-Hydroxy-3-propylpiperidin-1-yl)butanoic acid)

• Product Name: 2-(4-Hydroxy-3-propylpiperidin-1-yl)butanoic acid
• CAS No: 2097943-36-5
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5721926
• PubChem ID: 121202960
• Update Time: 2025-05-20

2-(4-Hydroxy-3-propylpiperidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2097943-36-5
• F1907-6818
• AKOS026711187
• 2-(4-hydroxy-3-propylpiperidin-1-yl)butanoic acid
• 1-Piperidineacetic acid, α-ethyl-4-hydroxy-3-propyl-
• 2-(4-Hydroxy-3-propylpiperidin-1-yl)butanoic acid

• Inchi： 1S/C12H23NO3/c1-3-5-9-8-13(7-6-11(9)14)10(4-2)12(15)16/h9-11,14H,3-8H2,1-2H3,(H,15,16)
• InChI Key： LNAOXQGIACKUSZ-UHFFFAOYSA-N
• SMILES： OC1CCN(C(C(=O)O)CC)CC1CCC

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 385.6±27.0 °C(Predicted)
• pka: 2.55±0.10(Predicted)

Additional information on 2-(4-Hydroxy-3-propylpiperidin-1-yl)butanoic acid

2-(4-Hydroxy-3-propylpiperidin-1-yl)butanoic Acid: A Comprehensive Overview

2-(4-Hydroxy-3-propylpiperidin-1-yl)butanoic acid, also known by its CAS registry number 2097943-36-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a piperidine ring with hydroxyl and propyl substituents, along with a butanoic acid moiety. The compound has garnered attention due to its potential applications in drug development and its intriguing chemical properties.

The structural complexity of 2-(4-Hydroxy-3-propylpiperidin-1-yl)butanoic acid makes it a fascinating subject for both synthetic and analytical chemists. The piperidine ring, a six-membered cyclic amine, forms the core of the molecule. The hydroxyl group at the 4-position and the propyl substituent at the 3-position introduce steric and electronic effects that influence the compound's reactivity and biological activity. The butanoic acid group, attached at the 1-position of the piperidine ring, adds an additional layer of functionality, potentially enhancing the compound's solubility and bioavailability.

Recent studies have explored the synthesis of 2-(4-Hydroxy-3-propylpiperidin-1-yl)butanoic acid using various methodologies. One approach involves the alkylation of a suitably substituted piperidine derivative with a propionyl chloride or similar reagent, followed by hydrolysis to introduce the hydroxyl group. Another method employs Suzuki coupling reactions to construct key intermediates, showcasing the versatility of modern synthetic techniques in constructing complex molecules like this one.

The pharmacological properties of 2-(4-Hydroxy-3-propylpiperidin-1-yl)butanoic acid have been a focal point of recent research. In vitro assays have demonstrated that this compound exhibits moderate to high activity against certain enzymes, suggesting potential applications in treating conditions associated with enzyme dysregulation. Additionally, preliminary toxicity studies indicate that the compound has a favorable safety profile, making it a promising candidate for further preclinical testing.

From an environmental perspective, understanding the degradation pathways of 2-(4-Hydroxy-3-propylpiperidin-1-yl)butanoic acid is crucial for assessing its ecological impact. Recent investigations have revealed that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural environments. This finding aligns with current trends toward developing eco-friendly chemical compounds.

In terms of industrial applications, 2-(4-Hydroxy-3-propylpiperidin-1-yl)butanoic acid holds potential as an intermediate in pharmaceutical manufacturing. Its ability to form stable amide bonds makes it valuable in peptide synthesis and drug delivery systems. Furthermore, its structural versatility allows for easy modification to tailor properties such as lipophilicity and solubility, which are critical for optimizing drug candidates.

The synthesis and characterization of 2-(4-Hydroxy-3-propylpiperidin-1-yl)butanoic acid have been documented in several peer-reviewed journals, highlighting its significance in contemporary chemical research. These studies emphasize the importance of interdisciplinary approaches in advancing our understanding of complex molecules like this one.

In conclusion, 2-(4-Hydroxy-3-propylpiperidin-1-yli butanoic acid) represents a compelling example of how structural complexity can translate into functional diversity. With ongoing research uncovering new insights into its synthesis, pharmacology, and environmental behavior, this compound continues to be a subject of intense scientific interest.